1-(2-Chloro-4-methylphenyl)-3-(2-((6-methylpyridazin-3-yl)amino)ethyl)urea
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Description
1-(2-Chloro-4-methylphenyl)-3-(2-((6-methylpyridazin-3-yl)amino)ethyl)urea is a useful research compound. Its molecular formula is C15H18ClN5O and its molecular weight is 319.79. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
Urea derivatives have been evaluated for their performance as corrosion inhibitors for metals in acidic environments. Studies have shown that certain urea compounds can efficiently protect metals by forming a protective layer on the surface, reducing corrosion rates significantly. This application is particularly relevant in industrial processes where metal parts are susceptible to acid corrosion, highlighting the utility of urea derivatives in materials science and engineering (Mistry et al., 2011).
Antioxidant Activity
Research into urea derivatives has also explored their potential as antioxidants. The synthesis and evaluation of specific urea compounds have led to the discovery of antioxidant properties, which could be beneficial in pharmaceuticals and food preservation. These findings suggest that urea derivatives can neutralize free radicals, potentially contributing to health and longevity (George et al., 2010).
Antifungal and Antimicrobial Activities
Several urea derivatives exhibit significant antifungal and antimicrobial activities. This property makes them valuable in the development of new pharmaceuticals for treating infections. Research has identified urea compounds with potent action against specific fungi and bacteria, offering a pathway to novel treatment options for various diseases (Mishra et al., 2000).
Molecular Complexation and Folding
Urea derivatives have been studied for their ability to form complex molecular structures through hydrogen bonding. This aspect is crucial in the field of supramolecular chemistry, where urea compounds can serve as building blocks for designing complex architectures with specific functionalities. Such properties are instrumental in developing new materials and catalysts (Corbin et al., 2001).
Synthesis and Biological Activity
The versatility of urea derivatives extends to their use in synthesizing various bioactive compounds. Research has led to the development of urea-based heterocycles with potential applications in medicine, including anticancer and anti-inflammatory agents. This demonstrates the role of urea derivatives in expanding the toolkit for drug discovery and development (Chandrasekhar et al., 2019).
Properties
IUPAC Name |
1-(2-chloro-4-methylphenyl)-3-[2-[(6-methylpyridazin-3-yl)amino]ethyl]urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18ClN5O/c1-10-3-5-13(12(16)9-10)19-15(22)18-8-7-17-14-6-4-11(2)20-21-14/h3-6,9H,7-8H2,1-2H3,(H,17,21)(H2,18,19,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JURBPJAMFFYMBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)NCCNC2=NN=C(C=C2)C)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18ClN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.79 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.